Cas no 807630-42-8 (Maoecrystal V)

Maoecrystal V structure
Maoecrystal V structure
Product Name:Maoecrystal V
CAS No:807630-42-8
MF:C19H22O5
MW:330.374986171722
CID:6774996
PubChem ID:21575535
Update Time:2024-03-06

Maoecrystal V Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4aR,5aR,9aR,9bR)-2,6,6-Trimethyl-3,4-dihydro-5ah-3,9b-ethano-4a,9a-(methanooxymethano)dibenzo(b,d)furan-1,9,14(2H,6H)-trione
    • F7OON8600Z
    • UNII-F7OON8600Z
    • (1R,3R,8R,9R,11R,12R)-4,4,11-trimethyl-2,15-dioxapentacyclo[6.5.3.29,12.01,9.03,8]octadec-5-ene-7,10,14-trione
    • 807630-42-8
    • 9H-3,9b-Ethano-4a,9a-(methanoxymethano)dibenzofuran-1,9,14(2H)-trione, 3,4,5a,6-tetrahydro-2,6,6-trimethyl-, (2R,3R,4aR,5aR,9aR,9bR)-
    • Maoecrystal V [MI]
    • (-)-Maoecrystal V
    • Maoecrystal V
    • Inchi: 1S/C19H22O5/c1-10-11-4-7-18(13(10)21)17-9-23-15(22)19(18,8-11)24-14(17)16(2,3)6-5-12(17)20/h5-6,10-11,14H,4,7-9H2,1-3H3
    • InChI Key: PZODOIYGQLBHLJ-UHFFFAOYSA-N
    • SMILES: CC1C(=O)C23C45C(C=CC(C4OC2(C(=O)OC5)CC1CC3)(C)C)=O

Computed Properties

  • Exact Mass: 330.14672380g/mol
  • Monoisotopic Mass: 330.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.7Ų
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